Cas no 2225141-90-0 (4-(1H-1,2,3-triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride)

• Product Name: 4-(1H-1,2,3-triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride
• CAS No: 2225141-90-0
• MF: C₉H₁₄ClN₃O₃
• MW: 247.678761005402
• CID: 5174554
• PubChem ID: 136576240
• Update Time: 2025-06-30

4-(1H-1,2,3-triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(1H-1,2,3-triazol-5-yl)methyl]oxane-4-carboxylic acid hydrochloride
• 4-((1H-1,2,3-Triazol-5-yl)methyl)tetrahydro-2H-pyran-4-carboxylic acid hydrochloride
• 4-(2H-triazol-4-ylmethyl)oxane-4-carboxylic acid;hydrochloride
• starbld0030515
• 4-(1H-1,2,3-triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride

• Inchi： 1S/C9H13N3O3.ClH/c13-8(14)9(1-3-15-4-2-9)5-7-6-10-12-11-7;/h6H,1-5H2,(H,13,14)(H,10,11,12);1H
• InChI Key： RBQQZSSUAVMRKI-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(=O)O)(CC2C=NNN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Topological Polar Surface Area: 88.1

Additional information on 4-(1H-1,2,3-triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride

4-(1H-1,2,3-Triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride: A Comprehensive Overview

4-(1H-1,2,3-Triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride, identified by the CAS number 2225141-90-0, is a compound of significant interest in contemporary chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure incorporates a triazole ring, which is known for its stability and reactivity, making it a valuable component in the synthesis of advanced materials and bioactive compounds.

The synthesis of 4-(1H-1,2,3-Triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride involves a series of carefully controlled reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, which are critical for large-scale production and industrial applications.

One of the most notable aspects of this compound is its ability to participate in click chemistry reactions. The triazole moiety within its structure is highly reactive under specific conditions, enabling the formation of robust chemical bonds with other functional groups. This property has been exploited in the development of novel drug delivery systems and advanced polymers with tailored mechanical and thermal properties.

Recent research has also explored the biological activity of 4-(1H-1,2,3-Triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of new therapeutic agents. Additionally, its hydrochloride form ensures optimal solubility in aqueous solutions, which is advantageous for pharmacological applications.

The compound's stability under various environmental conditions has been thoroughly investigated. Studies have shown that it maintains structural integrity under moderate thermal and oxidative stress, making it suitable for use in both laboratory settings and industrial processes. Furthermore, its compatibility with common solvents facilitates its integration into existing chemical workflows.

In terms of applications, 4-(1H-1,2,3-Triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride has shown promise in the field of material science. Its ability to form cross-linked networks through click chemistry reactions has led to the creation of high-performance materials with enhanced mechanical properties. These materials have potential uses in aerospace engineering and biomedical devices.

The environmental impact of this compound is another area of active research. Scientists are exploring methods to minimize waste generation during its synthesis while ensuring compliance with global safety standards. Such efforts align with the growing demand for sustainable chemical practices in modern industries.

In conclusion, 4-(1H-1,2,3-Triazol-5-yl)methyloxane-4-carboxylic acid hydrochloride, CAS No. 2225141-90, represents a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals and materials science.